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Compound of Interest

Compound Name: Galanganone B

Cat. No.: B15594993

For Immediate Release

A comprehensive technical guide detailing the discovery, history, and experimental protocols
surrounding Galanganone B, a novel chalcone, has been compiled for researchers, scientists,
and professionals in drug development. This document provides an in-depth look at the
isolation, structural elucidation, and known biological activities of this compound, presenting a
valuable resource for the scientific community.

Discovery and Lineage

Galanganone B was first reported in 2015 by a team of researchers led by Wan-Qiu Yang.[1]
[2] It was isolated from the rhizomes of Alpinia galanga, a plant belonging to the ginger family
(Zingiberaceae) and a staple in traditional Southeast Asian medicine.[1][2] This discovery was
significant as Galanganone B, along with its congeners Galanganone A and C, represented a
new class of chalcones characterized by the presence of a long-chain alkylphenol moiety.[1][2]

The structural framework of Galanganone B, chemically identified as (E)-1-[2,4-dihydroxy-3-
[(E,1S)-1-(4-hydroxyphenyl)dodec-2-enyl]-6-methoxyphenyl]-3-(4-hydroxyphenyl)prop-2-en-1-
one, was meticulously determined through extensive spectroscopic analysis.

Physicochemical Characteristics

A summary of the key physicochemical properties of Galanganone B is provided in the table
below.
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Property Value
Molecular Formula C34H4006
Molecular Weight 544.7 g/mol

(E)-1-[2,4-dihydroxy-3-[(E,1S)-1-(4-
hydroxyphenyl)dodec-2-enyl]-6-

IUPAC Name Y ypheny) v
methoxyphenyl]-3-(4-hydroxyphenyl)prop-2-en-

1-one

Experimental Protocols
Isolation of Galanganone B

The isolation of Galanganone B from the rhizomes of Alpinia galanga is a multi-step process
involving extraction and chromatographic separation. The general workflow is outlined below.
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Extraction

Dried Rhizomes of Alpinia galanga

Maceration with 95% Ethanol

Rotary Evaporation

Fractionation

Crude Ethanol Extract

Partition with Ethyl Acetate and Water

Ethyl Acetate Fraction

Chromavography

(Silica Gel Column Chromatographa

(Collection of Fractions)
(Reversed-Phase HPLC)
Gure Galanganone B)
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Inflammatory Stimulus Potential Inhibition by Galanganone B
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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